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Compound of Interest

Compound Name: 1,13-Tetradecadien-4-ol

Cat. No.: B15092361

Technical Guide: 1,13-Tetradecadien-4-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,13-Tetradecadien-4-ol is a long-chain unsaturated alcohol with the chemical formula
C14H260. Its structure, featuring two double bonds and a hydroxyl group, suggests potential for
various chemical reactions and biological activities. This technical guide provides a summary of
the currently available chemical and physical properties of 1,13-tetradecadien-4-ol. Due to the
limited specific data for this compound, information on the related compound 1,13-
tetradecadiene is also presented for comparative purposes.

Chemical Structure

The structure of 1,13-tetradecadien-4-ol consists of a fourteen-carbon chain with two double
bonds, one at the first and the other at the thirteenth position, and a hydroxyl group located at
the fourth carbon.

Molecular Formula: C1aH260
Molecular Weight: 210.356 g/mol [1]

CAS Number: 114837-51-3[1]
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Chemical and Physical Properties

Specific quantitative data for 1,13-tetradecadien-4-ol, such as boiling point, melting point, and
density, are not readily available in the reviewed literature. The compound is described as a
liquid[1].

For the purpose of providing context, the properties of the structurally related compound 1,13-
tetradecadiene (CAS: 21964-49-8), which lacks the hydroxyl group, are summarized in the
table below. Researchers should exercise caution and note that these values are not directly
applicable to 1,13-tetradecadien-4-ol.

Property Value (for 1,13-tetradecadiene)
Molecular Formula Ci4H26

Molecular Weight 194.36 g/mol [2]

Boiling Point 131 °C at 17 mmHg[2]

Density 0.849 g/mL at 25 °C[2]

Refractive Index n20/D 1.443[2]

Flash Point 103 °C (closed cup)[2]

Solubility and Storage

1,13-Tetradecadien-4-ol is reported to be soluble in chloroform, diethyl ether, and ethyl
acetate. Recommended storage conditions are in a freezer at -20°C under an inert
atmosphere.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of 1,13-
tetradecadien-4-ol are not described in the available literature. General synthetic methods for
unsaturated alcohols could potentially be adapted for its preparation. A generalized workflow
for the characterization of a synthesized chemical compound is presented below.
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General Experimental Workflow for Compound Analysis

Synthesis of
1,13-Tetradecadien-4-ol

A

Purification
(e.g., Column Chromatography)

i

Structural Characterization

Purity Assessment
(e.g., HPLC, GC)

N N

NMR Spectroscopy Mass Spectrometry . . - .
(H, 15C) (e.g., GC-MS, ESI-MS) Infrared (IR) Spectroscopy Biological Activity Screening

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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